2,2-Difluoro-2-(p-tolyl)ethanamine
Overview
Description
Synthesis Analysis
A series of 2,2-difluoro-2-arylethylamines was synthesized as fluorinated analogs of octopamine and noradrenaline . The syntheses of these compounds were performed by a Suzuki–Miyaura cross-coupling reaction of 4-(bromodifluoroacetyl)morpholine with aryl boronic acids to produce the intermediate 2,2-difluoro-2-arylacetamides, followed by transformation of difluoroacetamide to difluoroethylamine .Molecular Structure Analysis
The molecular structure of “2,2-Difluoro-2-(p-tolyl)ethanamine” is represented by the formula C9H11F2N. The compound has a molecular weight of 171.19 g/mol.Chemical Reactions Analysis
The synthesis of “2,2-Difluoro-2-(p-tolyl)ethanamine” involves a Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed cross coupling, which is widely used in organic synthesis .Physical And Chemical Properties Analysis
The compound “2,2-Difluoro-2-(p-tolyl)ethanamine” has a molecular weight of 171.19 g/mol. It has a molecular formula of C9H11F2N.Scientific Research Applications
Fluoroalkylation Reactions
Difluoro(trimethylsilyl)acetonitrile has been synthesized by inserting difluorocarbene into silyl cyanide. This compound serves as a cyanodifluoromethylating reagent toward various substrates under basic or acidic conditions, indicating potential pathways for the functionalization of compounds like 2,2-Difluoro-2-(p-tolyl)ethanamine in synthetic chemistry (Kosobokov et al., 2012).
Photophysical Properties
The photophysical properties of difluoride compounds have been studied, showing that the fluorescence properties are influenced by the position and number of methyl groups on the phenyl rings. This suggests that modifications to the p-tolyl group in 2,2-Difluoro-2-(p-tolyl)ethanamine could alter its photophysical properties, potentially making it useful in material science or photophysical studies (Tanaka et al., 2017).
Electrophilic Difluoromethylthiolation
Difluoromethanesulfonyl hypervalent iodonium ylides have been developed as electrophilic difluoromethylthiolation reagents, indicating the potential for 2,2-Difluoro-2-(p-tolyl)ethanamine to serve as a substrate in similar reactions for the introduction of difluoromethylthio groups into organic molecules (Arimori et al., 2016).
Arylation Reactions
Palladium-catalyzed arylation of α,α-difluoroacetamides, including potentially similar compounds to 2,2-Difluoro-2-(p-tolyl)ethanamine, has been reported. This methodology allows for the introduction of aryl groups into difluorinated compounds, highlighting its potential use in the synthesis of complex organic molecules with difluoro motifs (Ge et al., 2014).
Fluorinated Molecule Synthesis
The synthesis of fluorinated molecules, including difluorohomoallylic silyl ethers, underlines the importance of fluorinated compounds in pharmaceutical and agrochemical industries. The research on such synthetic methodologies could be applicable to the synthesis and modification of 2,2-Difluoro-2-(p-tolyl)ethanamine for use in these industries (Cui et al., 2023).
Safety and Hazards
properties
IUPAC Name |
2,2-difluoro-2-(4-methylphenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2N/c1-7-2-4-8(5-3-7)9(10,11)6-12/h2-5H,6,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHQRZRVDNXWWJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CN)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Cis-Tert-Butyl 3-Oxohexahydropyrrolo[3,4-B][1,4]Thiazine-6(2H)-Carboxylate](/img/structure/B3101421.png)
![tert-butyl2-(iodomethyl)hexahydrofuro[3,2-c]pyridine-5(6H)-carboxylate](/img/structure/B3101425.png)
![octahydro-1H-pyrrolo[3,4-c]pyridin-1-one](/img/structure/B3101430.png)
![(1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid](/img/structure/B3101468.png)
